Cas no 70651-00-2 (methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate)

• Product Name: methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate
• CAS No: 70651-00-2
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 1116349
• PubChem ID: 12468203
• Update Time: 2025-10-18

methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6H-Thieno[2,3-b]pyrrole-4-acetic acid methyl ester
• methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate
• methyl2-(5-methyl-6H-thieno[2,3-b]pyrrol-4-yl)acetate
• methyl 2-(5-methyl-6H-thieno[2,3-b]pyrrol-4-yl)acetate
• 70651-00-2
• BIDWNGRUGGQIAA-UHFFFAOYSA-N
• SCHEMBL399816

• Inchi： 1S/C10H11NO2S/c1-6-8(5-9(12)13-2)7-3-4-14-10(7)11-6/h3-4,11H,5H2,1-2H3
• InChI Key： BIDWNGRUGGQIAA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1NC(C)=C2CC(=O)OC

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3Ų

Additional information on methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate

Methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate (CAS No. 70651-00-2): A Comprehensive Overview

Methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate, identified by its CAS number 70651-00-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a complex molecular structure that includes a thiophene ring fused with a pyrrole moiety. The presence of a methyl group at the 5-position of the thiophene ring and an acetic acid ester at the 2-position contributes to its unique chemical properties and potential biological activities.

The structural framework of methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate makes it a valuable candidate for further investigation in drug discovery and development. The thiophene-pyrrole hybrid scaffold is known for its versatility in medicinal chemistry, often serving as a core structure in various bioactive molecules. This compound's potential lies in its ability to interact with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in thiophene-pyrrole derivatives due to their demonstrated pharmacological properties. These compounds have been investigated for their potential applications in treating various diseases, including neurological disorders, cancer, and infectious diseases. The unique electronic and steric properties of the thiophene ring contribute to the compound's binding affinity to biological receptors, which is crucial for drug efficacy.

One of the most compelling aspects of methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, potentially making it a useful tool in drug design and development. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate has been studied for its potential role in modulating biological pathways associated with inflammation and pain. Its structural features allow it to interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a key role in the inflammatory response. By inhibiting these enzymes, the compound may offer therapeutic benefits in conditions like arthritis and other inflammatory diseases.

The synthesis of methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiophene-pyrrole core through cyclization reactions. Subsequent functionalization steps introduce the methyl group at the 5-position and the acetic acid ester at the 2-position. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve these transformations efficiently.

The chemical stability of methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate is another critical factor that influences its utility in pharmaceutical applications. The compound's stability under various conditions must be evaluated to ensure its suitability for formulation and storage. Studies have shown that this compound exhibits good stability under controlled conditions, making it feasible for further development into a drug candidate.

In conclusion, methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate (CAS No. 70651-00-2) is a structurally complex and potentially bioactive compound with significant implications in pharmaceutical chemistry. Its unique heterocyclic scaffold and functional groups make it a promising candidate for further investigation in drug discovery. As research continues to uncover new therapeutic applications for thiophene-pyrrole derivatives, compounds like methyl 2-{5-methyl-6H-thieno[2,3-b]pyrrol-4-yl}acetate are likely to play an increasingly important role in developing novel treatments for various diseases.